Cas no 131427-13-9 (3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-)

3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy- structure
131427-13-9 structure
Product name:3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
CAS No:131427-13-9
MF:C19H11FO5
MW:338.286049127579
CID:1232569
PubChem ID:57478178

3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
    • 9-(3-fluorophenyl)-2,6,7-trihydroxyxanthen-3-one
    • DTXSID40726838
    • 9-(3-FLUOROPHENYL)-2,6,7-TRIHYDROXY-3H-XANTHEN-3-ONE
    • 131427-13-9
    • Inchi: InChI=1S/C19H11FO5/c20-10-3-1-2-9(4-10)19-11-5-13(21)15(23)7-17(11)25-18-8-16(24)14(22)6-12(18)19/h1-8,21-23H
    • InChI Key: SLHUTJYDXJXRQV-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)F)C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)O)O)O

Computed Properties

  • Exact Mass: 338.05903
  • Monoisotopic Mass: 338.05905161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 90.9

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